2-(4-bromophenyl)-4-hydrazinoquinazoline

• IUPAC Name: [2-(4-bromophenyl)quinazolin-4-yl]hydrazine
• InChI: InChI=1S/C14H11BrN4/c15-10-7-5-9(6-8-10)13-17-12-4-2-1-3-11(12)14(18-13)19-16/h1-8H,16H2,(H,17,18,19)
• InChI Key: GWQBCZXRGIXGJY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=C(C=C3)Br)NN
• Molecular Formula: C14H11BrN4
• Molecular Weight: 315.17 g/mol

Description

2-(4-bromophenyl)-4-hydrazinoquinazoline (abbreviated as BPQ) is a synthetic compound that has gained considerable attention in scientific research due to its potential therapeutic applications. BPQ belongs to the class of quinazoline derivatives, which have been extensively studied for their diverse biological activities.

Scientific Research Applications

Antihistaminic Agents

A study conducted by Alagarsamy et al. (2005) synthesized novel compounds from 2-hydrazino-3-phenylquinazolin-4(3H)-one, related to 2-(4-bromophenyl)-4-hydrazinoquinazoline. These compounds showed significant in vivo H(1)-antihistaminic activity in guinea pigs, suggesting potential use as antihistamines with negligible sedation effects (Alagarsamy, Giridhar, & Yadav, 2005).

Synthesis of Novel Heterocyclic Systems

Karpenko et al. (2009) described the synthesis of new heterocyclic systems involving 4-hydrazinoquinazoline, a compound closely related to 2-(4-bromophenyl)-4-hydrazinoquinazoline. These compounds were created via cyclocondensation and Dimroth-like rearrangement, contributing to the development of new heterocyclic chemical structures (Karpenko, Kovalenko, & Shishkin, 2009).

Antimicrobial Activities

El‐Hiti et al. (2000) explored the condensation of 4-hydrazino-2-phenylquinazoline with monosaccharides, producing compounds with antifungal and antibacterial activities. This research opens pathways for using similar compounds like 2-(4-bromophenyl)-4-hydrazinoquinazoline in antimicrobial applications (El‐Hiti, Abdel-megeed, & Mahmoud, 2000).

Synthesis of 2-Thio[1,2,4]triazolo[1,5-c]quinazoline

Karpenko et al. (2006) achieved the synthesis of 2-thio[1,2,4]triazolo[1,5-c]quinazoline by treating 4-hydrazinoquinazoline with potassium ethylxanthogenate. The research on this compound demonstrates the versatility of 4-hydrazinoquinazoline derivatives in synthesizing various heterocyclic compounds, which can be applied to 2-(4-bromophenyl)-4-hydrazinoquinazoline (Karpenko, Kovalenko, Shishkina, & Shishkin, 2006).

Analgesic and Anti-Inflammatory Activities

Research by Gopa et al. (2001) on 2-phenyl-quinazoline derivatives demonstrated significant analgesic and anti-inflammatory activities. These findings suggest that related compounds like 2-(4-bromophenyl)-4-hydrazinoquinazoline could potentially have similar therapeutic effects (Gopa, Porchezhian, & Sarma, 2001).

Synthesis of Spiro-Fused Triazinones

In the work of Karpenko et al. (2009), the synthesis of spiro-fused triazinones was achieved starting from 4-hydrazinoquinazoline, indicating the potential for synthesizing diverse heterocyclic compounds which could include structures like 2-(4-bromophenyl)-4-hydrazinoquinazoline (Karpenko, Kovalenko, Shishkin, & Shishkin, 2009).